Cas no 13450-84-5 (Gadolinium(III) chloride hexahydrate)

• Product Name: Gadolinium(III) chloride hexahydrate
• CAS No: 13450-84-5
• MF: Cl₃GdH₁₂O₆
• MW: 371.700678825378
• MDL: MFCD00149732
• CID: 86949
• PubChem ID: 24852159
• Update Time: 2025-06-11

Gadolinium(III) chloride hexahydrate Chemical and Physical Properties

Names and Identifiers

• Gadolinium(III) chloride hexahydrate
• Gadoliniumchloridehexahydrate
• GadoliniuM(Ⅲ) chloride hexahydrate
• GADOLINIUM(III) CHLORIDE
• gadolinium(3+),trichloride,hexahydrate
• GADOLINIUM CHLORIDE
• GADOLINIUM CHLORIDE, HYDROUS
• gadoliniumchloride,hydrate(1:6)
• Gadolinium trichloride·6hydrate
• gadoliniumtrichloridehexahydrate
• GADOLINIUM(+3)CHLORIDE HEXAHYDRATE
• GADOLINIUM (III) CHLORIDE
• GADOLINIUM CHLORIDE, HEXAHYDRATE
• GADOLINIUM CHLORIDE HYDRATE 99.9%
• GADOLINIUM CHLORIDE HYDRATE 99.99%
• Gadolinium chloride hexahydrate
• Gadolinium trichloride hexahydrate
• 261EX557HI
• Gadolinium chloride, hydrate (1:6)
• Gadolinium chloride (GdCl3), hexahydrate
• Gadolinium chloride (GdCl3), hexahydrate (8CI,9CI)
• PNYPSKHTTCTAMD-UHFFFAOYSA-K
• gadolinium(3+) trichloride hexahydrate
• TRA0100389
• GADOLINIUM(III)CHLORIDEHEXAHYDRATE
• AK310399
• GADOLINIUM CHLORIDE, HEXAHYDRATE, 9
• AKOS025243357
• 13450-84-5
• UNII-261EX557HI
• H12Cl3GdO6
• gadolinium(3+);trichloride;hexahydrate
• DTXSID80928637
• H10749
• Gadolinium chloride--water (1/3/6)
• gadolinium(3+) hexahydrate trichloride

• MDL： MFCD00149732
• Inchi： 1S/3ClH.Gd.6H2O/h3*1H;;6*1H2/q;;;+3;;;;;;/p-3
• InChI Key： PNYPSKHTTCTAMD-UHFFFAOYSA-K
• SMILES： [Gd+3].[Cl-].[Cl-].[Cl-].O.O.O.O.O.O

Computed Properties

• Exact Mass: 370.89400
• Monoisotopic Mass: 370.894047
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 0
• Covalently-Bonded Unit Count: 10
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 6

Experimental Properties

• Color/Form: White odorless crystals
• Density: 2.42 g/mL at 25 °C(lit.)
• Boiling Point: No data available
• Flash Point: °C
• Solubility: Slightly soluble in water.
• Water Partition Coefficient: soluble in water.
• PSA: 55.38000
• LogP: 1.68270
• Solubility: Soluble
• Merck: 14,4326
• Sensitiveness: Hygroscopic

Gadolinium(III) chloride hexahydrate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• FLUKA BRAND F CODES：3-10
• RTECS：LW4050000
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• TSCA：Yes
• Storage Condition：Argon filled storage

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Lanthanide salts Lanthanide chlorides
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on Gadolinium(III) chloride hexahydrate

Gadolinium(III) Chloride Hexahydrate: A Comprehensive Overview

Gadolinium(III) chloride hexahydrate (CAS No. 13450-84-5) is a vital compound in the field of chemistry and materials science, particularly in the development of contrast agents for magnetic resonance imaging (MRI). This compound, also known as gadolinium trichloride hexahydrate, is a coordination complex of gadolinium with chloride ions and water molecules. Its unique properties make it an indispensable material in various scientific and medical applications.

The molecular formula of Gadolinium(III) chloride hexahydrate is GdCl₃·6H₂O, and its molar mass is 367.44 g/mol. The compound is a white crystalline solid that is highly soluble in water, making it easy to handle and use in various solutions. Its solubility and stability are critical factors in its application as a contrast agent in MRI, where it enhances the visibility of tissues and organs by altering the relaxation times of water protons.

Recent research has highlighted the importance of Gadolinium(III) chloride hexahydrate in the development of advanced MRI contrast agents. Studies have shown that gadolinium-based contrast agents (GBCAs) can significantly improve the diagnostic accuracy of MRI scans, particularly in detecting tumors, vascular abnormalities, and neurological disorders. For instance, a study published in the Journal of Magnetic Resonance Imaging demonstrated that GBCAs can enhance the detection of small brain lesions in patients with multiple sclerosis, leading to earlier diagnosis and more effective treatment planning.

The mechanism by which Gadolinium(III) chloride hexahydrate functions as a contrast agent involves its paramagnetic properties. Gadolinium ions have seven unpaired electrons, which create a strong magnetic moment. When introduced into the body, these ions shorten the relaxation times of nearby water protons, thereby increasing the signal intensity in MRI images. This enhanced contrast allows for clearer visualization of anatomical structures and pathological conditions.

In addition to its use in MRI, Gadolinium(III) chloride hexahydrate has been explored for other applications due to its unique chemical properties. For example, it has been investigated as a potential catalyst in organic synthesis reactions. A study published in the Catalysis Today journal reported that gadolinium-based catalysts can effectively promote hydrogenation reactions, offering a promising alternative to traditional noble metal catalysts.

The safety and toxicity profiles of Gadolinium(III) chloride hexahydrate are also important considerations. While gadolinium-based contrast agents are generally considered safe when used appropriately, there have been concerns about their potential nephrotoxicity and the risk of nephrogenic systemic fibrosis (NSF) in patients with renal impairment. To address these concerns, researchers are developing new formulations and dosing strategies to minimize adverse effects while maintaining diagnostic efficacy.

In conclusion, Gadolinium(III) chloride hexahydrate (CAS No. 13450-84-5) is a versatile compound with significant applications in medical imaging and materials science. Its role as a contrast agent in MRI has revolutionized diagnostic imaging, enabling more accurate and early detection of various diseases. Ongoing research continues to explore new applications and improve the safety profile of this important chemical compound.